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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151

Barium Thiocyanate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium thiocyanate, covering its
chemical and physical properties, synthesis, applications, and safety protocols. The information
is curated for professionals in research and development who may utilize this compound in
synthetic chemistry and other laboratory applications.

Chemical Identity and Properties

Barium thiocyanate, with the chemical formula Ba(SCN)2, is an inorganic salt that exists as a
white, crystalline solid. It is known to be hygroscopic and typically crystallizes from water as a
trihnydrate (Ba(SCN)2:3H20).[1][2]

Molecular and Physical Data

The fundamental properties of anhydrous barium thiocyanate are summarized in the table
below.
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Property Value Source
Chemical Formula C2BaN2S:2 [3]

Line Formula Ba(SCN)2 [1]
Molecular Weight 253.49 g/mol [11[4115]
Appearance White, needle-shaped crystals [6]
Density 2.2 g/lcm3 [4117]
Water Solubility 62.63 g/100 mL at 25°C [1]
Boiling Point 146°C at 760 mmHg [4115]
Flash Point 42.1°C [4][5]

Solubility and Stability

Barium thiocyanate is highly soluble in water and also shows good solubility in alcohols such
as methanol and ethanol, as well as in acetone.[1][4][8][9] The anhydrous salt is very
hygroscopic, readily absorbing moisture from the air to form the trihydrate.[1][8] The compound
Is stable under recommended storage conditions but is sensitive to light.[2][10] Contact with
acids should be avoided as it can liberate highly toxic hydrogen cyanide gas.[2][10]

Synthesis of Barium Thiocyanate

The preparation of barium thiocyanate can be achieved through various methods. A well-
established and reliable protocol involves the reaction of barium hydroxide with ammonium
thiocyanate.[1][8][11] This procedure allows for the synthesis of significant quantities of the
compound.

Experimental Protocol: Synthesis from Barium
Hydroxide and Ammonium Thiocyanate

This protocol is adapted from the procedure described by Herstein in Inorganic Syntheses.[8]
[11]

Reaction: Ba(OH)z + 2 NH4aSCN - Ba(SCN)z2 + 2 NHs + 2 H20[1]
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Materials:

Ammonium thiocyanate (NHaSCN)

Barium hydroxide octahydrate (Ba(OH)2-8H20)
6 N Sulfuric acid (H2S0a)

Carbon dioxide (COz2) source

Activated charcoal

500-mL round-bottomed flask

Heating mantle or steam bath

Filtration apparatus (sintered-glass Buchner funnel or equivalent)

Procedure:

Reaction Initiation: In a 500-mL round-bottomed flask, combine 76 g (1 mole) of ammonium
thiocyanate and 158 g (0.5 mole) of barium hydroxide octahydrate. Shake the flask until the
solid mixture liquefies due to the high negative heat of reaction.[8]

Ammonia Removal: Boil the resulting solution to drive off the evolved ammonia gas.
Periodically replace any water that evaporates during this process. Continue boiling until the
evolution of ammonia ceases. The solution should remain alkaline to phenolphthalein; if not,
add more barium hydroxide and repeat the boiling step.[8]

First Filtration: A precipitate may form during the reaction. Filter the hot solution through a
sintered-glass Buchner funnel to remove any insoluble byproducts.[8]

Neutralization: Carefully add 6 N sulfuric acid to the filtrate until the solution is only faintly
alkaline. Subsequently, neutralize the remaining barium hydroxide by bubbling carbon
dioxide through the solution.[8]

Purification: Heat the solution to boiling to precipitate any barium hydrogen carbonate that
may have formed. For optimal results, digest the mixture on a steam bath overnight. Filter
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the solution again. Add 0.5 g of activated charcoal to the filtrate, bring it back to a boil, and
perform a final filtration.[8]

o Crystallization: Concentrate the final filtrate by boiling until the boiling point reaches 125°C.
Allow the solution to cool to room temperature and then place it in an ice bath to induce
crystallization of barium thiocyanate trihydrate (Ba(SCN)2-3H20).[8]

e Product Isolation: Collect the needle-shaped crystals using a Buchner funnel. The product
can be dried in the air. The expected yield is approximately 115 g (75%). The anhydrous salt
can be obtained by dehydrating the trihydrate.[8]

Applications in Research and Development

Barium thiocyanate serves as a valuable precursor and reagent in various chemical
processes.

o Preparation of Other Thiocyanates: It is a key starting material for synthesizing other metal
thiocyanates. This is typically achieved through a salt metathesis reaction where the
insoluble barium sulfate precipitates, leaving the desired metal thiocyanate in solution. For
instance, it can be used to prepare indium(lll) thiocyanate by reaction with indium(lll) sulfate.
[81[12]

» Dispersing Agent: The compound has applications as a dispersing agent for cellulose.[6][8]

e Dyeing and Photography: Historically, barium thiocyanate has been used in the dyeing
industry and as an ingredient in some photographic solutions.[4][6][8]

Safety and Handling

Barium thiocyanate is classified as hazardous and requires careful handling.

Hazard Identification
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Hazard Description

Harmful if swallowed, in contact with skin, or if

Acute Toxicit
y inhaled.[2][13]

Contact with acids liberates very toxic gas

Reactivit
Y (hydrogen cyanide).[2][10]

May cause long-lasting harmful effects to

Environmental Hazard o
aquatic life.[10]

Handling and Personal Protective Equipment (PPE)

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust.[14]

» Personal Protection: Wear appropriate personal protective equipment, including safety
goggles, chemical-resistant gloves, and a lab coat.[14]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[7][13]

Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from
direct sunlight and incompatible materials such as strong oxidizing agents and acids.[10]

» Disposal: Dispose of waste in accordance with applicable regional, national, and local laws
and regulations.[7][10]

Experimental Workflow Diagram

The following diagram illustrates the key stages in the synthesis of barium thiocyanate as
detailed in the experimental protocol.
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Caption: Workflow for the synthesis of Barium Thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

